2-(Chloromethyl)-5,6,7,8-tetrahydro-4H-cyclohepta[d]thiazole hydrochloride

• IUPAC Name: 2-(chloromethyl)-5,6,7,8-tetrahydro-4H-cyclohepta[d][1,3]thiazole;hydrochloride
• InChI: InChI=1S/C9H12ClNS.ClH/c10-6-9-11-7-4-2-1-3-5-8(7)12-9;/h1-6H2;1H
• InChI Key: ASQNHPLPJHAWHA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(CC1)SC(=N2)CCl.Cl
• Molecular Formula: C9H13Cl2NS
• Molecular Weight: 238.18 g/mol

Description

“2-(Chloromethyl)-5,6,7,8-tetrahydro-4H-cyclohepta[d]thiazole hydrochloride” is a chemical compound. It’s related to the thiazole family, which is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are used for various purposes such as the preparation of bisphosphonates and structure-related bone antiresorptive properties.

Molecular Structure Analysis

The molecular formula of the related compound “2-(Chloromethyl)thiazole” is CHClNS, with an average mass of 133.599 Da. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Physical And Chemical Properties Analysis

The related compound “2-(Chloromethyl)thiazole” has a density of 1.3±0.1 g/cm^3, a boiling point of 181.6±23.0 °C at 760 mmHg, and a vapour pressure of 1.2±0.3 mmHg at 25°C.

Scientific Research Applications

I have conducted several searches to find specific scientific research applications for “2-(Chloromethyl)-5,6,7,8-tetrahydro-4H-cyclohepta[d]thiazole hydrochloride”, but the available information is limited. Below are some potential applications based on the general properties of thiazole derivatives and related compounds:

Analgesic and Anti-inflammatory Activities

Thiazole compounds have been observed to show significant analgesic and anti-inflammatory activities. .

Anticonvulsant Activities

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Antibacterial Activity

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Insecticide Intermediates

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Mechanism of Action

Molecules containing a thiazole ring, when entering physiological systems, behave unpredictably and reset the system differently. These molecules may activate/stop the biochemical pathways and enzymes or stimulate/block the receptors in the biological systems.

Safety and Hazards

The compound can cause severe skin burns and eye damage. It may also cause respiratory irritation. It’s harmful if swallowed, inhaled, or absorbed through the skin.